3-[4-(methylsulfanyl)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylsulfanylphenyl)-5-(3-phenylpyrazolidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N4OS/c1-24-14-9-7-13(8-10-14)17-20-18(23-22-17)15-11-19-21-16(15)12-5-3-2-4-6-12/h2-10,15-16,19,21H,11H2,1H3
• InChI Key: YBFUPBVYEZEZRC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)C3CNNC3C4=CC=CC=C4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol
• CAS No.: 1170790-81-4

Description

3-[4-(methylsulfanyl)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H14N4OS and its molecular weight is 334.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antimicrobial Activities

• Novel derivatives of 1,3,4-oxadiazole and pyrazole, including compounds structurally related to the query compound, have been synthesized and tested for antibacterial and antifungal activities against various microorganisms (Siddiqui et al., 2013).
• Another study synthesized a series of novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, which displayed significant antibacterial activity, particularly against Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae (Rai et al., 2009).

2. Anti-inflammatory and Analgesic Properties

• Research has found that certain 1,3,4-oxadiazole and pyrazole derivatives exhibit analgesic and anti-inflammatory properties, which can be correlated to their affinity for COX-2 and 5-LOX enzymes (Faheem, 2018).

3. Insecticidal Activity

• Certain derivatives containing 1,2,4-oxadiazole rings have shown potent insecticidal activities, particularly against the diamondback moth, Plutella xylostella. These findings indicate potential applications in pest control (Liu et al., 2017).

4. Corrosion Inhibition

• Studies have shown that certain 1,3,4-oxadiazole derivatives can act as effective corrosion inhibitors for mild steel in sulphuric acid environments, indicating their potential use in industrial applications (Ammal et al., 2018).

5. Antioxidant Properties

• Some derivatives of 1,3,4-oxadiazoles have been found to exhibit antioxidant activity, suggesting their potential use in preventing oxidative stress-related damage (Reddy et al., 2013).